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Compound of Interest

Compound Name: 2C-G (hydrochloride)

Cat. No.: B158026

Application Notes and Protocols for Solubilizing
2C-G Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and solubility data for the preparation of 2C-
G hydrochloride solutions using Dimethyl Sulfoxide (DMSO) and Ethanol. The information is
intended to guide researchers in the accurate and effective preparation of this compound for in
vitro and in vivo studies.

Compound Information

e Compound Name: 2C-G hydrochloride

Formal Name: 2,5-dimethoxy-3,4-dimethyl-benzeneethanamine, monohydrochloride

Molecular Formula: C12H19NO2 « HCI

Formula Weight: 245.7 g/mol

Physical Appearance: A crystalline solid[1]

Solubility Data
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The solubility of 2C-G hydrochloride was determined in two common laboratory solvents,
DMSO and ethanol. The quantitative data is summarized in the table below for easy reference
and comparison.

Solvent Solubility (mg/mL) Molar Concentration (mM)
DMSO 20 81.4
Ethanol 30 122.1

Data sourced from Cayman
Chemical technical

information.[1]

Experimental Protocols

The following protocols provide a step-by-step guide for the dissolution of 2C-G hydrochloride
in DMSO and ethanol. These are general guidelines and may be adapted based on specific
experimental needs.

Protocol 1: Dissolving 2C-G Hydrochloride in DMSO

This protocol describes the preparation of a stock solution of 2C-G hydrochloride in DMSO.

Materials:

2C-G hydrochloride powder

Dimethyl Sulfoxide (DMSO), anhydrous

Vortex mixer

Sterile microcentrifuge tubes or other appropriate containers

Calibrated pipettes

Procedure:
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» Preparation: Ensure all equipment is clean, dry, and sterile if required for the downstream
application. Work in a well-ventilated area, preferably a fume hood.

e Weighing: Accurately weigh the desired amount of 2C-G hydrochloride powder.

o Solvent Addition: Add the appropriate volume of DMSO to the 2C-G hydrochloride to achieve
the desired concentration (up to 20 mg/mL). For example, to prepare a 20 mg/mL stock
solution, add 50 pL of DMSO to 1 mg of 2C-G hydrochloride.

e Dissolution:
o Cap the tube securely.
o Vortex the solution for 30-60 seconds to facilitate dissolution.

o Visually inspect the solution to ensure all solid has dissolved. If necessary, continue
vortexing or gently warm the solution in a water bath (not exceeding 37°C) to aid
dissolution. Be cautious as heating may degrade the compound.

o Storage: Store the resulting stock solution at -20°C for short-term storage or -80°C for long-
term storage. Avoid repeated freeze-thaw cycles.

Protocol 2: Dissolving 2C-G Hydrochloride in Ethanol

This protocol outlines the procedure for preparing a stock solution of 2C-G hydrochloride in
ethanol.

Materials:

2C-G hydrochloride powder

Ethanol (200 proof, absolute)

Vortex mixer

Sterile microcentrifuge tubes or other appropriate containers

Calibrated pipettes
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Procedure:

Preparation: Ensure all equipment is clean, dry, and sterile if required. Work in a well-
ventilated area.

Weighing: Accurately weigh the desired amount of 2C-G hydrochloride powder.

Solvent Addition: Add the appropriate volume of ethanol to the 2C-G hydrochloride to
achieve the desired concentration (up to 30 mg/mL). For instance, to prepare a 30 mg/mL
stock solution, add approximately 33.3 pL of ethanol to 1 mg of 2C-G hydrochloride.

Dissolution:
o Securely cap the container.
o Vortex the mixture for 30-60 seconds.

o Visually confirm that all the solid has dissolved. If undissolved particles remain, continue
vortexing. Gentle warming can be applied with caution.

Storage: Store the stock solution at -20°C. Ethanol solutions are generally less prone to
freezing at this temperature but should be sealed tightly to prevent evaporation.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the potential signaling pathways of 2C-G and a generalized

workflow for its solubilization and use in research.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Intracellular Signaling

ipase C | _Hydrolyzes
...... Gag iy .
- Adenylate Cyclase.
2l (Inhibited:

Cell Membrane

2cG

[0 5-HT2A/Adrenergic Receptor SEY=VY
(GPCR)

)
Recruits
@ ERK Pathway Cellular Response,

Ca?* Release Activates

PIP2 1P3

Ay
(Decreased)

Protein Kinase C
DAG (PKC)

Cellular Response,

Click to download full resolution via product page

Caption: Putative signaling pathways of 2C-G via G-protein coupled receptors.
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Caption: General experimental workflow for using 2C-G hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b158026?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/14064
https://www.benchchem.com/product/b158026#recommended-solvents-for-dissolving-2c-g-hydrochloride-dmso-ethanol
https://www.benchchem.com/product/b158026#recommended-solvents-for-dissolving-2c-g-hydrochloride-dmso-ethanol
https://www.benchchem.com/product/b158026#recommended-solvents-for-dissolving-2c-g-hydrochloride-dmso-ethanol
https://www.benchchem.com/product/b158026#recommended-solvents-for-dissolving-2c-g-hydrochloride-dmso-ethanol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b158026?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

